molecular formula C14H11IO3 B8333134 3-Benzyloxy4-hydroxy-5-iodo benzaldehyde

3-Benzyloxy4-hydroxy-5-iodo benzaldehyde

Cat. No. B8333134
M. Wt: 354.14 g/mol
InChI Key: IMLOGEWSOSQHRJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Benzyloxy4-hydroxy-5-iodo benzaldehyde is a useful research compound. Its molecular formula is C14H11IO3 and its molecular weight is 354.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Benzyloxy4-hydroxy-5-iodo benzaldehyde suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Benzyloxy4-hydroxy-5-iodo benzaldehyde including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-Benzyloxy4-hydroxy-5-iodo benzaldehyde

Molecular Formula

C14H11IO3

Molecular Weight

354.14 g/mol

IUPAC Name

4-hydroxy-3-iodo-5-phenylmethoxybenzaldehyde

InChI

InChI=1S/C14H11IO3/c15-12-6-11(8-16)7-13(14(12)17)18-9-10-4-2-1-3-5-10/h1-8,17H,9H2

InChI Key

IMLOGEWSOSQHRJ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)COC2=C(C(=CC(=C2)C=O)I)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 3-Benzyloxy-4-hydroxy benzaldehyde (15 g, 0.065 mol) and Iodine (17.54 g, 0.13 mol) was added 3.2% NaOH solution (150 ml). The reaction mixture was stirred at 75-80° C. for 8 h. The reaction mixture was cooled to room temperature and concentrated hydrochloric acid was added and the solid was filtered. Then the compound was recrystalized with isopropanol. The solid was filtered and dried to give 3-benzyloxy-4hydroxy-5-Iodo benzaldehyde (18.40 g, 79%). TLC: Ethyl acetate:light petroleum (2:5), Rf=0.4; 1H NMR (CDCl3, 200 MHz): δ 5.20 (s, 2H), 7.23-7.45 (m, 6H), 7.8 (d, J=1.42 Hz, 1H), 9.73 (s,1H).
Quantity
15 g
Type
reactant
Reaction Step One
Quantity
17.54 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
150 mL
Type
solvent
Reaction Step Three

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